6-chloro-N-(3-chloro-4-methylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 6-chloro-N-(3-chloro-4-methylphenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H11Cl2N5/c1-7-3-4-8(5-10(7)14)17-11-9-6-16-20(2)12(9)19-13(15)18-11/h3-6H,1-2H3,(H,17,18,19)
• InChI Key: XZIGWEPZGBEBCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C3C=NN(C3=NC(=N2)Cl)C)Cl
• Molecular Formula: C13H11Cl2N5
• Molecular Weight: 308.16 g/mol

Description

This compound is a type of pyrimido[4,5-d]pyrimidine, which is a bicyclic [6 + 6] system. Pyrimidopyrimidines are two fused pyrimidine rings with four possible structural isomers. They are bicyclic compounds with two nitrogen atoms in each ring and a possible single nitrogen atom at the ring junction.

Synthesis Analysis

The synthesis of similar compounds involves various methods. For instance, the chlorination of 6-chloropyrimido[5,4-d]pyrimidin-4(3H)-one with thionyl chloride in refluxing DMF provides a dechlorinated product, which cannot be isolated and reacted directly with the respective aryl amines in refluxing isopropanol to yield the amination products.

Chemical Reactions Analysis

The chemical reactions involving similar compounds include chlorination and amination. For example, the chlorination of 6-chloropyrimido[5,4-d]pyrimidin-4(3H)-one with thionyl chloride in refluxing DMF provides a dechlorinated product.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include a boiling point of 350.324ºC at 760 mmHg, a molecular weight of 201.65300, a density of 1.236g/cm3, and a flash point of 165.67ºC.

Scientific Research Applications

Anticancer Activity

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Synthetic Methodologies

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Safety and Hazards

The safety and hazards of similar compounds include harmfulness by inhalation, in contact with skin, and if swallowed. Personal precautions such as wearing suitable personal protective equipment and using only in a well-ventilated area are recommended.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body .

Mode of Action

It is likely that it interacts with its targets through the formation of bonds, leading to changes in the target’s function .

Biochemical Pathways

Similar compounds have been known to affect various biochemical pathways, leading to downstream effects .

Pharmacokinetics

It is mentioned that the compound is stable at room temperature and insoluble in water, but soluble in organic solvents such as dimethyl sulfoxide and acetonitrile . These properties can influence its bioavailability.

Result of Action

It is mentioned that similar compounds can inhibit the growth and reproduction of weeds and pests, thereby protecting crop growth and improving crop yield .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its solubility in organic solvents suggests that it might be more effective in lipid-rich environments .